Cas no 5416-56-8 (1-(4-propan-2-ylphenyl)but-3-en-1-ol)

• Product Name: 1-(4-propan-2-ylphenyl)but-3-en-1-ol
• CAS No: 5416-56-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD14653138
• CID: 1587896
• PubChem ID: 221783
• Update Time: 2025-05-20

1-(4-propan-2-ylphenyl)but-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-propan-2-ylphenyl)but-3-en-1-ol
• Allyl-p-cumyl-carbinol
• CTK4J9857
• 1-(4-isopropylphenyl)but-3-en-1-ol
• AC1L5ASM
• NSC6840
• 1-(4-isopropyl-phenyl)-but-3-en-1-ol
• AC1Q76TG
• KST-1B6378
• NSC15702
• 1-[4-(propan-2-yl)phenyl]but-3-en-1-ol
• 1-(4-isopropylphenyl)-3-buten-1-ol
• Allyl-p-cumyl-carbinol; CTK4J9857; 1-(4-isopropylphenyl)but-3-en-1-ol; AC1L5ASM; NSC6840; 1-(4-isopropyl-phenyl)-but-3-en-1-ol; AC1Q76TG; KST-1B6378; NSC15702; 1-[4-(propan-2-yl)phenyl]but-3-en-1-ol; 1-(4-isopropylphenyl)-3-buten-1-ol;
• starbld0035941
• DTXSID60278263
• EN300-375854
• NSC-15702
• 4-(4-iso-Propylphenyl)-1-buten-4-ol
• NSC 6840
• NSC-6840
• NSC 15702
• CS-0267221
• AKOS010638334
• 5416-56-8

• MDL： MFCD14653138
• Inchi： 1S/C13H18O/c1-4-5-13(14)12-8-6-11(7-9-12)10(2)3/h4,6-10,13-14H,1,5H2,2-3H3
• InChI Key： RYUCXZUKJIEVJI-UHFFFAOYSA-N
• SMILES： OC(CC=C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 3.41950

Additional information on 1-(4-propan-2-ylphenyl)but-3-en-1-ol

1-(4-propan-2-ylphenyl)but-3-en-1-ol (CAS 5416-56-8): A Versatile Chemical Compound with Growing Industrial Applications

1-(4-propan-2-ylphenyl)but-3-en-1-ol (CAS 5416-56-8), also known as p-isopropylphenyl butenol, is an organic compound that has gained significant attention in recent years due to its unique chemical structure and wide range of potential applications. This aromatic alcohol derivative features both a phenyl group substituted with an isopropyl moiety and a butenol chain, making it a valuable intermediate in various chemical syntheses.

The compound's molecular formula is C₁₃H₁₈O, with a molecular weight of 190.28 g/mol. Its structure combines the aromatic characteristics of the 4-propan-2-ylphenyl group with the reactivity of the but-3-en-1-ol moiety, creating a versatile building block for more complex molecules. Researchers have been particularly interested in exploring its potential as a precursor for fragrances, pharmaceutical intermediates, and specialty polymers.

Recent studies have focused on the synthesis methods of 1-(4-propan-2-ylphenyl)but-3-en-1-ol, with particular emphasis on green chemistry approaches. As environmental concerns grow, the development of sustainable production methods for such intermediates has become a hot topic in the chemical industry. Catalytic processes using renewable resources and energy-efficient conditions are currently being investigated to improve the compound's commercial viability.

In the fragrance industry, p-isopropylphenyl butenol derivatives have shown promise as potential aroma chemicals. The compound's structure allows for various modifications that can yield novel scent profiles, addressing the growing demand for unique and long-lasting fragrance components. This application aligns well with current market trends favoring specialty chemicals in personal care products.

The pharmaceutical sector has also shown interest in CAS 5416-56-8 as a potential building block for drug development. Its structure contains functional groups that can be readily modified to create libraries of compounds for biological screening. Recent publications have explored its use in synthesizing potential anti-inflammatory agents, though more research is needed to fully evaluate its therapeutic potential.

Material science applications of 1-(4-propan-2-ylphenyl)but-3-en-1-ol have emerged as another area of investigation. The compound's ability to participate in polymerization reactions makes it interesting for creating novel polymeric materials with specific properties. Researchers are particularly examining its potential in developing advanced coatings and adhesives with improved performance characteristics.

From a commercial perspective, the global market for specialty chemical intermediates like 5416-56-8 has been growing steadily. Industry analysts project increased demand for such compounds in emerging economies, particularly in Asia, where chemical manufacturing capabilities are expanding rapidly. This growth is driven by the compound's versatility and the increasing sophistication of downstream applications.

Quality control and analytical methods for 1-(4-propan-2-ylphenyl)but-3-en-1-ol have become more sophisticated in recent years. Advanced chromatographic techniques and spectroscopic methods now allow for precise characterization of the compound's purity and isomeric composition. These developments are crucial for ensuring consistent performance in various applications and meeting increasingly stringent regulatory requirements.

Storage and handling recommendations for CAS 5416-56-8 follow standard practices for similar organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended to maintain product stability. These considerations are particularly important for industrial users who handle the compound in larger quantities.

Future research directions for p-isopropylphenyl butenol are likely to focus on expanding its application portfolio and improving synthetic methodologies. Areas of particular interest include exploring its use in renewable energy technologies, advanced material systems, and as a platform for developing new catalytic processes. The compound's structural features make it an attractive candidate for these cutting-edge applications.

Environmental considerations regarding 1-(4-propan-2-ylphenyl)but-3-en-1-ol have prompted investigations into its biodegradability and ecological impact. Preliminary studies suggest that the compound shows moderate biodegradability under certain conditions, but more comprehensive assessments are needed to fully understand its environmental fate. These studies are becoming increasingly important as regulatory frameworks for chemical substances continue to evolve worldwide.

The intellectual property landscape surrounding CAS 5416-56-8 and its derivatives has become more active in recent years. Patent filings related to novel synthesis methods and specific applications have increased, reflecting growing commercial interest in this chemical entity. This trend is expected to continue as researchers uncover more potential uses for this versatile compound.

From a technical perspective, the physical properties of 1-(4-propan-2-ylphenyl)but-3-en-1-ol make it suitable for various industrial processes. Its moderate solubility in common organic solvents and relatively stable nature under normal conditions contribute to its utility as a chemical intermediate. These characteristics have made it particularly valuable in multi-step synthetic processes where consistent performance is required.

Supply chain dynamics for 5416-56-8 have evolved to meet changing market demands. While traditionally produced in limited quantities, increasing interest from multiple industries has led to expanded production capacities among specialty chemical manufacturers. This development has improved availability while maintaining the high purity standards required by end-users in research and industrial applications.

In conclusion, 1-(4-propan-2-ylphenyl)but-3-en-1-ol (CAS 5416-56-8) represents an interesting and versatile chemical compound with growing importance across multiple industries. Its unique structural features and reactivity profile continue to attract research attention, while commercial applications are expanding in response to market needs. As scientific understanding of this compound deepens and production methods improve, its role in various technological fields is likely to become even more significant in the coming years.